1-Benzyl-2-methylazepane

• IUPAC Name: 1-benzyl-2-methylazepane
• InChI: InChI=1S/C14H21N/c1-13-8-4-3-7-11-15(13)12-14-9-5-2-6-10-14/h2,5-6,9-10,13H,3-4,7-8,11-12H2,1H3
• InChI Key: MBBPKNASXWCQCN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCCN1CC2=CC=CC=C2
• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol

Description

1-Benzyl-2-methylazepane is a seven-membered azepane ring derivative substituted with a benzyl group at the 1-position and a methyl group at the 2-position. Azepanes are known for their conformational flexibility, which influences their physicochemical properties and applications in medicinal chemistry and catalysis. The benzyl group may enhance lipophilicity and steric bulk, while the methyl group could modulate ring strain and reactivity .

Biological Activity

1-Benzyl-2-methylazepane is a seven-membered heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, synthesis, and applications in drug discovery, supported by relevant research findings and data.

Chemical Structure and Properties

1-Benzyl-2-methylazepane consists of a benzyl group attached to the nitrogen atom of the azepane ring, which enhances its pharmacological properties. The presence of the methyl group at the second position contributes to its stability and reactivity.

Biological Activity

Mechanism of Action:
The biological activity of 1-benzyl-2-methylazepane is primarily attributed to its ability to interact with various biological targets. It acts as a scaffold for the development of therapeutic agents, particularly in targeting diseases such as respiratory syncytial virus (RSV) and other viral infections. Its structural features allow for modifications that can enhance binding affinity and selectivity towards specific receptors.

Case Studies:

• RSV Inhibitors: Research indicates that derivatives of 1-benzyl-2-methylazepane have been explored for their potential as RSV inhibitors. A study highlighted the synthesis of (R)-2-methylazepane as a key intermediate in developing novel RSV inhibitors, showcasing its significance in antiviral drug development .
• Anticancer Activity: Preliminary studies have suggested that compounds related to 1-benzyl-2-methylazepane exhibit cytotoxic effects against various cancer cell lines, indicating potential applications in oncology .

Synthesis and Research Applications

Synthesis Methods:
The synthesis of 1-benzyl-2-methylazepane typically involves multi-step organic reactions, including:

• Hydrogenation Reactions: Utilizing catalytic hydrogenation methods to introduce the benzyl group efficiently.
• N-Alkylation: Employing alkyl halides in nucleophilic substitution reactions to attach the benzyl moiety to the azepane nitrogen.

Research Applications:

• Pharmaceutical Development: As a versatile scaffold, 1-benzyl-2-methylazepane is used in synthesizing various bioactive compounds aimed at treating infectious diseases and cancers .
• Enzyme Inhibition Studies: The compound has been investigated for its inhibitory effects on specific enzymes crucial for metabolic pathways, further underscoring its potential therapeutic applications .

Comparative Analysis

Compound	Biological Activity	Notable Applications
1-Benzyl-2-methylazepane	Antiviral, anticancer	RSV inhibitors, oncology research
2-Methylazepane	Scaffold for drug development	Respiratory diseases, enzyme inhibition
N-Methylazepane	Limited studies on biological activity	Potential use in organic synthesis

Comparison with Similar Compounds

Table 1: Key Properties of Selected Azepane Derivatives

Compound	Substituents	Molecular Weight (g/mol)	Key Applications/Properties
1-Benzyl-2-methylazepane	1-Benzyl, 2-methyl	~203.3 (calculated)	Potential ligand in catalysis, intermediate in organic synthesis
2-Methylazepane	2-Methyl	~99.2	Solvent, base in organic reactions
1-Phenylazepane	1-Phenyl	~175.3	Pharmacological activity (e.g., serotonin receptor modulation)
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	N,O-bidentate directing group	237.3 ()	Metal-catalyzed C–H functionalization

Key Observations:

However, unlike N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide (), which has an N,O-bidentate group for metal coordination, 1-Benzyl-2-methylazepane lacks such functional moieties, limiting its direct application in C–H activation . Methyl vs. Phenyl: Replacing benzyl with phenyl (as in 1-phenylazepane) reduces steric bulk but retains aromatic interactions, often critical for receptor binding in pharmaceuticals .

Methylclonazepam (), though a benzodiazepine, highlights the analytical rigor (e.g., NMR, GC-MS) required for confirming azepane derivatives’ purity and structure .

Applications: Unlike 2-aminobenzamides (), which are studied for glycosylation and bioactivity, 1-Benzyl-2-methylazepane’s applications remain speculative but could align with azepanes’ roles in drug discovery or asymmetric synthesis.